Cas no 2227901-79-1 (methyl (3R)-3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate
• CAS No: 2227901-79-1
• MF: C₁₂H₁₆O₅
• MW: 240.252444267273
• CID: 6339922
• PubChem ID: 165660861
• Update Time: 2025-06-30

methyl (3R)-3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate
• 2227901-79-1
• EN300-1819227

• Inchi： 1S/C12H16O5/c1-15-8-4-5-9(11(6-8)16-2)10(13)7-12(14)17-3/h4-6,10,13H,7H2,1-3H3/t10-/m1/s1
• InChI Key： KBEDQZYOPZFLHE-SNVBAGLBSA-N
• SMILES： O[C@H](CC(=O)OC)C1C=CC(=CC=1OC)OC

Computed Properties

• Exact Mass: 240.09977361g/mol
• Monoisotopic Mass: 240.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 65Ų

Additional information on methyl (3R)-3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate

Methyl (3R)-3-(2,4-Dimethoxyphenyl)-3-Hydroxypropanoate: A Comprehensive Overview

The compound with CAS No. 2227901-79-1, commonly referred to as methyl (3R)-3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a methyl ester group and a chiral center at the third carbon atom. The presence of the (R)-configuration at this chiral center imparts specific stereochemical properties, making it a valuable compound in various applications.

Recent studies have highlighted the importance of methyl (3R)-3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate in drug discovery and development. Its structure, which includes a dimethoxyphenyl group, has been shown to exhibit potential bioactivity in vitro. Researchers have explored its ability to interact with specific biological targets, such as enzymes and receptors, which could make it a promising candidate for therapeutic interventions.

The synthesis of methyl (3R)-3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. Advanced techniques such as enantioselective synthesis have been employed to ensure the correct stereochemistry at the chiral center. These methods not only enhance the yield but also improve the purity of the final product, which is critical for its application in pharmaceutical research.

In terms of applications, this compound has shown potential in the field of agrochemistry. Studies have demonstrated that methyl (3R)-3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate may possess pesticidal properties, making it a candidate for use in crop protection products. Additionally, its ability to act as a chiral building block in organic synthesis has made it valuable in the construction of more complex molecules with desired pharmacological properties.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its electronic structure and reactivity, which are essential for predicting its behavior in different chemical environments. These studies have also highlighted potential areas for further research, such as exploring its interactions with biological systems at the molecular level.

The environmental impact of methyl (3R)-3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate has also been a topic of interest. Researchers have investigated its biodegradability and toxicity profiles to assess its safety for use in various applications. Preliminary results suggest that it may exhibit low toxicity to non-target organisms, which is a positive indicator for its potential use in agricultural and pharmaceutical settings.

In conclusion, methyl (3R)-3-(2,4-dimethoxyphenyl)-3-hydroxypropanoate is a versatile compound with significant potential in multiple fields. Its unique structure and stereochemical properties make it an attractive candidate for further research and development. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing both scientific knowledge and practical applications.